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Compound of Interest

Compound Name: 1-31-Cc

cat. No.: B15620474

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of the
y-secretase inhibitor 111-31-C (CAS Number: 398515-96-3). Adherence to these procedures is
critical to ensure laboratory safety and environmental protection.

Chemical and Physical Properties

As a complex organic molecule, 11I-31-C should be handled as a potentially hazardous
chemical. While a specific Safety Data Sheet (SDS) is not readily available, the following
information has been identified:

Property Value
N-[[--INVALID-LINK--amino]carbonyl]-L-leucyl-L-
Synonyms )
valine methyl ester, WPE-III-31-C
Empirical Formula Cs35H52N407
Molecular Weight 640.81
Physical State Solid

Experimental Protocols: General Disposal
Methodology
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The disposal of 11I-31-C must comply with federal, state, and local regulations for hazardous
waste.[1] The following steps outline the recommended procedure for the safe disposal of
unused or expired 1I-31-C and materials contaminated with it.

Step 1: Waste Identification and Segregation

e Unused Product: Any unwanted or expired ll-31-C should be treated as chemical waste.[2]
Do not dispose of it in the regular trash or down the drain.[3][4][5]

» Contaminated Materials: All materials that have come into contact with 111-31-C, including
gloves, pipette tips, vials, and bench paper, must be disposed of as contaminated solid
waste.[2]

o Solutions: Solutions containing 11I-31-C are to be collected as liquid chemical waste.[2]

e Segregation: Keep llI-31-C waste separate from other incompatible chemical wastes to
prevent dangerous reactions. For instance, store acids and bases separately, and keep
oxidizing agents away from organic compounds.[6]

Step 2: Use of Appropriate Waste Containers

» Liquid Waste: Collect liquid waste containing 111-31-C in a chemically resistant container with
a secure, leak-proof screw-on cap. The original container is often the best choice if it is in
good condition.[2][5]

o Solid Waste: Place solid waste, such as contaminated lab supplies, in a designated,
puncture-resistant container or a clearly labeled bag for chemical waste.[2]

o Container Condition: Ensure all waste containers are in good condition, free from leaks or
external residue.[5]

Step 3: Proper Labeling of Waste Containers

» All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "llI-31-C," and a description of the contents (e.g., "contaminated gloves,"
"solution in DMSQO").[2][7]
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« If using the original container for disposal, ensure the manufacturer's label is not defaced.[4]
If using a different container, deface any existing labels to avoid confusion.[4]

Step 4: Safe Storage of Chemical Waste

o Store waste containers in a designated and secure "Satellite Accumulation Area" at or near
the point of generation.[3][6]

e This area should be well-ventilated.[1]
o Ensure that incompatible wastes are not stored in close proximity.[8]
Step 5: Arranging for Waste Pickup and Disposal

» Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the chemical waste.[2]

e Do not transport hazardous waste yourself. Only authorized personnel should handle the
removal of chemical waste from the laboratory.[5]

Disposal of Empty Containers

» A container that held 1lI-31-C should be managed as hazardous waste if significant residue
remains.

« If the container is thoroughly emptied, it may be possible to dispose of it as regular
laboratory waste after defacing the label and removing the cap. However, for highly toxic
substances, triple rinsing with a suitable solvent is often required, with the rinsate collected
as hazardous waste.[5][7] Consult your institution's EHS for specific guidance on empty
container disposal.

Mandatory Visualization

Below is a diagram illustrating the proper disposal workflow for 111-31-C.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://chem-eng.utoronto.ca/wp-content/uploads/2019/12/handling-procedures-for-chemical-wastes-2019.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Specialized_Research_Chemicals_A_Guide_for_EGFR_IN_112.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b15620474?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b15620474?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

111-31-C Disposal Workflow

Waste Generation

Contaminated Materials
(Gloves, Pipettes, etc.)

Segregate from
Incompatible Waste

Collect in Labeled,
Leak-Proof Containers

Interim vStorage

Store in Designated
Satellite Accumulation Area

Final Disposal

Contact EHS for
Waste Pickup

Proper Disposal by
Authorized Personnel

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 11I-31-C and associated waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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